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Compound of Interest

Compound Name: Octyl octanoate

Cat. No.: B1197113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Octyl Octanoate in Skincare
Octyl octanoate is a fatty acid ester derived from the reaction of octanol and octanoic acid.[1]

It functions as a versatile and effective emollient in a wide range of cosmetic and personal care

products, including moisturizing creams, lotions, sunscreens, and anti-aging formulations.[2] Its

primary role is to soften and smooth the skin by forming a protective, non-greasy barrier that

helps to lock in moisture.[3] This attribute contributes to enhanced skin hydration and an

improved skin feel. The demand for natural and green emollients in personal care products has

been a key driver in the market growth of octyl octanoate.

Key Attributes:

Emollience: Provides a soft and smooth appearance to the skin.

Non-greasy feel: Imparts a desirable sensory profile in formulations.[2]

Dispersing Agent: Can be used to disperse pigments in color cosmetics.

Solvent: Acts as a solvent for various cosmetic ingredients, including sunscreen actives.[4]

Compatibility: It is compatible with a wide range of cosmetic ingredients.[4]
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Mechanism of Action
The primary mechanism of action of octyl octanoate as an emollient is the formation of a thin,

occlusive film on the surface of the stratum corneum. This lipid barrier reduces transepidermal

water loss (TEWL), thereby increasing the water content of the skin and improving its hydration

and flexibility. By filling the spaces between corneocytes, octyl octanoate contributes to a

smoother and softer skin texture.

Data Presentation: Physicochemical and Sensory
Properties
While comprehensive, direct comparative studies on octyl octanoate are limited in publicly

available literature, the following tables summarize typical physicochemical properties and

expected sensory performance based on its chemical nature and data from similar esters.

Researchers can use the provided protocols to generate specific data for their formulations.

Table 1: Physicochemical Properties of Octyl Octanoate

Property Value Reference

Appearance Colorless clear liquid (est.) [5]

Molecular Formula C16H32O2 [1]

Molecular Weight 256.42 g/mol [1]

Specific Gravity @ 25°C 0.85900 [5]

Refractive Index @ 20°C 1.43500 [5]

Melting Point -18.00 to -17.00 °C [5]

Boiling Point
306.00 to 307.00 °C @ 760.00

mm Hg
[5]

Solubility
Soluble in alcohol; insoluble in

water
[1]

Table 2: Typical Sensory and Performance Data for Emollients (Illustrative)
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Parameter
Octyl Octanoate (Expected
Profile)

Test Protocol Reference

Skin Hydration (Corneometer) Increase in arbitrary units (AU) Section 4.1.1

TEWL Reduction (Tewameter) Decrease in g/m²/h Section 4.1.2

Spreadability Moderate to High Section 4.2.1

Viscosity Low to Moderate Section 4.2.2

Sensory: Greasiness Low Section 4.3

Sensory: Smoothness High Section 4.3

Sensory: Absorption Fast Section 4.3

Experimental Protocols
Evaluation of Skin Barrier Function and Hydration
This protocol outlines the procedure for quantifying the hydration level of the stratum corneum

after the application of a formulation containing octyl octanoate.

Objective: To assess the moisturizing efficacy of a test formulation.

Materials:

Corneometer® CM 825 (or equivalent)

Test formulation containing octyl octanoate

Control formulation (without octyl octanoate)

Volunteer panel (n≥10) with normal to dry skin

Standardized environmental conditions (20-22°C, 40-60% relative humidity)

Procedure:

Acclimatization: Volunteers acclimatize to the controlled environment for at least 30 minutes.
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Site Demarcation: Mark two test areas of equal size (e.g., 2x2 cm) on the volar forearm of

each volunteer.

Baseline Measurement: Take baseline skin hydration readings from both test areas using the

Corneometer.

Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test formulation to

one area and the control formulation to the other.

Post-application Measurements: Measure skin hydration at specified time points (e.g., 1, 2,

4, 8, and 24 hours) after product application.

Data Analysis: Calculate the mean change in hydration from baseline for both the test and

control formulations at each time point. Statistical significance can be determined using

appropriate tests (e.g., t-test or ANOVA).

Pre-Experiment Experiment Post-Experiment

Volunteer Acclimatization Test Site Demarcation Baseline Corneometer Reading Product Application
(Test & Control)

Post-Application Readings
(t=1, 2, 4, 8, 24h) Data Analysis

Click to download full resolution via product page

Caption: Corneometry Experimental Workflow.

This protocol measures the rate of water evaporation from the skin, providing an indication of

the skin barrier's integrity.

Objective: To evaluate the occlusive properties of a formulation containing octyl octanoate.

Materials:

Tewameter® TM 300 (or equivalent open-chamber device)

Test formulation containing octyl octanoate
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Control formulation (without octyl octanoate)

Volunteer panel (n≥10)

Standardized environmental conditions

Procedure:

Acclimatization and Site Demarcation: Follow the same initial steps as in the Corneometry

protocol.

Baseline Measurement: Measure baseline TEWL from the designated test areas.

Product Application: Apply a standardized amount of the test and control formulations to their

respective areas.

Post-application Measurements: Measure TEWL at specified time intervals.

Data Analysis: Analyze the change in TEWL from baseline to determine the effect of the

formulations on skin barrier function. A decrease in TEWL indicates improved barrier

function.
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Setup
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Caption: TEWL Measurement Workflow.

Physical Characterization of Formulations
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This protocol provides a method to quantify the spreadability of a topical formulation.

Objective: To determine the ease of application of a formulation containing octyl octanoate.

Materials:

Glass plates or a spreadability apparatus

Weight

Ruler/caliper

Test formulation

Procedure:

Sample Application: Place a known amount (e.g., 1 g) of the formulation on the center of a

glass plate.

Spreading: Place a second glass plate on top and apply a standard weight (e.g., 100 g) for a

specific duration (e.g., 1 minute).

Measurement: Measure the diameter of the spread formulation.

Comparison: Compare the spreadability of different formulations. A larger diameter indicates

greater spreadability.

This protocol measures the resistance of a formulation to flow.

Objective: To characterize the rheological properties of a formulation.

Materials:

Brookfield viscometer (or equivalent rotational rheometer)

Appropriate spindle

Test formulation
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Procedure:

Sample Preparation: Place the formulation in a suitable container.

Measurement: Immerse the spindle in the formulation and measure the viscosity at different

rotational speeds.

Data Recording: Record the viscosity values (in centipoise, cP) at each speed. This can also

help determine if the fluid is Newtonian, shear-thinning, or shear-thickening.

Sensory Evaluation Protocol
This protocol outlines a method for assessing the sensory characteristics of a topical

formulation.

Objective: To evaluate the consumer-perceived attributes of a formulation with octyl
octanoate.

Materials:

Trained sensory panel (n≥10)

Test and control formulations

Standardized evaluation forms/software

Procedure:

Panelist Training: Train panelists to identify and rate the intensity of specific sensory

attributes (e.g., greasiness, smoothness, absorption, tackiness) on a standardized scale

(e.g., 1-10).

Product Application: Panelists apply a standardized amount of the formulation to a

designated skin area.

Evaluation: Panelists evaluate the sensory attributes at different time points (e.g., during

application, immediately after, and after 5 minutes).
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Data Collection and Analysis: Collect the sensory scores and analyze the data to create a

sensory profile for the formulation.

Phase 1: Preparation

Phase 2: Evaluation Phase 3: Analysis

Panelist Training

Standardized Application

Product Preparation

Sensory Attribute
Evaluation Data Collection Statistical Analysis

& Profiling

Click to download full resolution via product page

Caption: Sensory Evaluation Workflow.

Sample Formulation Protocol: Basic Emollient
Cream
This protocol provides a starting point for creating a simple oil-in-water (O/W) cream

incorporating octyl octanoate.

Table 3: Sample O/W Cream Formulation
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Phase Ingredient INCI Name % w/w

A Deionized Water Aqua to 100

Glycerin Glycerin 3.00

Xanthan Gum Xanthan Gum 0.20

B Octyl Octanoate Octyl Octanoate 8.00

Cetearyl Alcohol Cetearyl Alcohol 4.00

Glyceryl Stearate SE Glyceryl Stearate SE 3.00

C Preservative
(e.g.,

Phenoxyethanol)
q.s.

Procedure:

Phase A: In the main beaker, disperse Xanthan Gum in Glycerin and then add Deionized

Water. Heat to 75°C.

Phase B: In a separate beaker, combine all Phase B ingredients and heat to 75°C.

Emulsification: Add Phase B to Phase A with homogenization for 1-3 minutes.

Cooling: Begin cooling the emulsion with gentle mixing.

Phase C: At a temperature below 40°C, add the preservative.

Final Adjustments: Adjust pH if necessary and mix until uniform.

Safety and Regulatory Information
Octyl octanoate is generally considered safe for use in cosmetic products. However, as with

any raw material, it is essential to consult the manufacturer's Safety Data Sheet (SDS) for

specific handling and safety information. Formulators should also ensure compliance with

regional cosmetic regulations regarding ingredient concentrations and applications.

Conclusion
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Octyl octanoate is a valuable emollient for skincare formulations, offering excellent

moisturizing properties and a desirable sensory experience. The protocols provided in these

application notes offer a framework for researchers and formulators to quantitatively assess the

performance of octyl octanoate in their specific product applications. Through systematic

evaluation of skin hydration, barrier function, and sensory attributes, the benefits of

incorporating this versatile ingredient can be effectively substantiated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3.7. Transepidermal Water Loss (TEWL) and Skin Hydration Measurements [bio-
protocol.org]

2. certifiedcosmetics.com [certifiedcosmetics.com]

3. Methods to Assess the Protective Efficacy of Emollients against Climatic and Chemical
Aggressors - PMC [pmc.ncbi.nlm.nih.gov]

4. scielo.br [scielo.br]

5. Frontiers | Improvement of a Three-Layered in vitro Skin Model for Topical Application of
Irritating Substances [frontiersin.org]

To cite this document: BenchChem. [Application Notes and Protocols: Octyl Octanoate as an
Emollient in Skincare]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197113#use-of-octyl-octanoate-as-an-emollient-in-
skincare]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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